Cas no 21394-52-5 (Methionine,N-(1-oxohexyl)-)
Methionine,N-(1-oxohexyl)- structure
Product Name:Methionine,N-(1-oxohexyl)-
CAS No:21394-52-5
MF:C11H21NO3S
MW:247.354342222214
CID:280694
PubChem ID:89493
Update Time:2025-04-19
Methionine,N-(1-oxohexyl)- Chemical and Physical Properties
Names and Identifiers
-
- Methionine,N-(1-oxohexyl)-
- 2-(hexanoylamino)-4-methylsulfanylbutanoic acid
- N-(1-Oxohexyl)-DL-methionine
- N-hexanoylmethionine
- N-(1-Hydroxyhexylidene)methionine
- DTXSID40943942
- EINECS 244-361-4
- 21394-52-5
- SCHEMBL6136379
- AKOS009109156
-
- Inchi: 1S/C11H21NO3S/c1-3-4-5-6-10(13)12-9(11(14)15)7-8-16-2/h9H,3-8H2,1-2H3,(H,12,13)(H,14,15)
- InChI Key: WUVVOUFAPBDGTP-UHFFFAOYSA-N
- SMILES: S(C)CCC(C(=O)O)NC(CCCCC)=O
Computed Properties
- Exact Mass: 247.12433
- Monoisotopic Mass: 247.12421471g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 9
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 91.7Ų
Experimental Properties
- PSA: 66.4
Methionine,N-(1-oxohexyl)- Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
21394-52-5 (Methionine,N-(1-oxohexyl)-) Related Products
- 1999-34-4(Glycylmethionine)
- 65-82-7(N-Acetyl-L-methionine)
- 1115-47-5(N-Acetyl-DL-methionine)
- 1509-92-8(N-Acetyl-D-methionine)
- 1999-43-5(DL-Alanyl-DL-methionine)
- 1109-92-8(N-ACETYL-D-METHIONINE)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk